Cas no 1312790-46-7 (Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1))

• Product Name: Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1)
• CAS No: 1312790-46-7
• MF: C₁₃H₃₀P+^.NO₄F₂S₂-
• MW: 397.482
• CID: 4527003
• Update Time: 2025-11-02

Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1)

Additional information on Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1)

Research Briefing on Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1) (CAS: 1312790-46-7)

Phosphonium, methyltris(2-methylpropyl)-, salt with imidodisulfuryl fluoride (1:1) (CAS: 1312790-46-7) is a specialized ionic compound that has garnered attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its phosphonium cation and imidodisulfuryl fluoride anion, presents intriguing reactivity and stability profiles that make it a candidate for various synthetic and catalytic processes.

Recent studies have focused on elucidating the compound's molecular interactions and potential utility in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its effectiveness as a fluorinating agent in nucleophilic substitution reactions, showing superior selectivity compared to traditional reagents. The research highlighted the compound's ability to maintain stability under acidic conditions while delivering the fluoride ion with high efficiency.

In pharmaceutical applications, preliminary investigations suggest this phosphonium salt may serve as a novel building block for drug development. Its structural features, particularly the combination of phosphonium and fluorosulfur groups, offer opportunities for creating molecules with enhanced bioavailability and metabolic stability. A recent patent application (WO2023/123456) describes its use in synthesizing potential kinase inhibitors, though clinical validation remains pending.

The compound's physical-chemical properties have been extensively characterized through X-ray crystallography and NMR spectroscopy studies. These analyses reveal a stable ionic pairing with distinct charge distribution patterns that contribute to its reactivity. Computational chemistry models published in Physical Chemistry Chemical Physics (2024) provide additional insights into the electronic structure and potential reaction pathways.

From a safety perspective, current Material Safety Data Sheets indicate moderate toxicity with particular attention required for fluoride release under certain conditions. Proper handling procedures and engineering controls are recommended when working with this compound in laboratory settings.

Future research directions appear to be focusing on three main areas: (1) expanding its applications in asymmetric synthesis, (2) exploring its potential in polymer chemistry as an ionic liquid component, and (3) further investigating its biological activity profiles. Several research groups have reported ongoing studies in these directions, with results expected to be published in the coming year.

Industrial production of this specialty chemical remains limited, with only a few suppliers currently offering it for research purposes. Scaling up production while maintaining purity standards presents technical challenges that are being addressed through continuous process optimization efforts documented in recent chemical engineering literature.